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Compound of Interest

Ethyl 2-(5-nitropyridin-2-
Compound Name:
YL)acetate

Cat. No.: B168430

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties

Ethyl 2-(5-nitropyridin-2-yl)acetate is a nitro-substituted pyridine derivative with potential
applications in medicinal chemistry and organic synthesis. This guide provides a
comprehensive overview of its chemical properties, available experimental data, and synthesis
methodologies.
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Property

Value

Source(s)

CAS Number

174890-57-4

[1]2]

Molecular Formula

CoH10N204

[1](2]

Molecular Weight

210.19 g/mol

[1]

Purity

>97% to 98% (as commercially

available)

[1]

Melting Point

Not experimentally determined
in the searched literature.
Predicted for a related
compound, ethyl 2-((5-
nitropyridin-2-yl)thio)acetate:
63 °C.[3]

Boiling Point

Not experimentally determined
in the searched literature.
Predicted for a related
compound, ethyl 2-((5-
nitropyridin-2-yl)thio)acetate:
378.715+37.00 °C at 760 Torr.
[3]

Solubility

No specific data available in

the searched literature.

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(5-nitropyridin-2-

yl)acetate was not found in the reviewed literature, a general synthetic approach can be

inferred from standard organic chemistry principles. A plausible synthesis route is the

esterification of 2-(5-nitropyridin-2-yl)acetic acid with ethanol in the presence of an acid

catalyst.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical Fischer Esterification Synthesis Route.
Purification:

Standard purification techniques for organic compounds can be applied. A general protocol
would involve:

o Work-up: Neutralization of the acid catalyst followed by extraction with an organic solvent
(e.g., ethyl acetate). The organic layers are then washed with brine and dried over an
anhydrous salt like sodium sulfate.

 Purification: The crude product can be purified by column chromatography on silica gel. The
choice of eluent would need to be determined empirically, likely a mixture of hexane and
ethyl acetate.

Spectral Data
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No specific experimental spectral data (NMR, IR, Mass Spectrometry) for Ethyl 2-(5-
nitropyridin-2-yl)acetate was found in the public domain literature. However, data for related
compounds can provide an indication of expected spectral features. For instance, *H and 3C
NMR data are available for various substituted pyridines and ethyl acetate derivatives, which
can be used for comparative analysis.[4][5][6][7][8][9][10]

Biological Activity and Drug Development Potential

The biological activity of Ethyl 2-(5-nitropyridin-2-yl)acetate has not been explicitly detailed in
the available literature. However, the nitropyridine scaffold is present in various biologically
active molecules. Further research, including in vitro and in vivo studies, is necessary to
elucidate any potential therapeutic effects and signaling pathway interactions of this specific

compound.

Workflow for Biological Evaluation:
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Caption: General Workflow for Drug Discovery and Development.

Safety and Handling

Specific safety data for Ethyl 2-(5-nitropyridin-2-yl)acetate is not available. However, as with
any chemical, it should be handled with care in a well-ventilated laboratory, and appropriate
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personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn.

This technical guide provides a summary of the currently available information on Ethyl 2-(5-
nitropyridin-2-yl)acetate. The significant gaps in experimental data highlight the need for
further research to fully characterize this compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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